![molecular formula C14H21NO2 B5728374 N-(4-ethoxyphenyl)-2,2-dimethylbutanamide](/img/structure/B5728374.png)
N-(4-ethoxyphenyl)-2,2-dimethylbutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-ethoxyphenyl)-2,2-dimethylbutanamide, also known as Etodolac, is a nonsteroidal anti-inflammatory drug (NSAID) used to treat pain and inflammation. This compound is a member of the propionic acid class of NSAIDs and is structurally related to ibuprofen and naproxen. Etodolac is widely used in the medical field due to its potent anti-inflammatory and analgesic properties.
Mechanism of Action
N-(4-ethoxyphenyl)-2,2-dimethylbutanamide works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid signaling molecules that play a key role in the inflammatory response. By inhibiting COX activity, this compound reduces the production of prostaglandins, which in turn reduces inflammation and pain.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever. This compound has also been shown to inhibit platelet aggregation, which can help prevent the formation of blood clots.
Advantages and Limitations for Lab Experiments
N-(4-ethoxyphenyl)-2,2-dimethylbutanamide has a number of advantages for use in lab experiments. It is readily available and relatively inexpensive. It is also highly effective in reducing inflammation and pain. However, like all NSAIDs, this compound has some limitations. It can cause gastrointestinal side effects such as ulcers and bleeding, and it can also cause kidney damage with prolonged use.
Future Directions
There are a number of potential future directions for research on N-(4-ethoxyphenyl)-2,2-dimethylbutanamide. One area of interest is its potential use in the treatment of cancer. Studies have shown that this compound can inhibit the growth of certain cancer cells, and further research in this area could lead to the development of new cancer therapies.
Another area of interest is the development of new formulations of this compound that are more effective and have fewer side effects. For example, researchers could explore the use of nanoparticle-based drug delivery systems to improve the efficacy and safety of this compound.
Conclusion
In conclusion, this compound is a potent NSAID with a wide range of scientific research applications. It has been extensively studied for its anti-inflammatory and analgesic properties, and has shown promise as a potential treatment for cancer. While this compound has some limitations, it remains an important tool for researchers in the medical field.
Synthesis Methods
The synthesis of N-(4-ethoxyphenyl)-2,2-dimethylbutanamide involves the condensation of 4-ethoxybenzoyl chloride with 2,2-dimethylbutyric acid in the presence of a base such as triethylamine. The reaction yields a crude product that is purified through recrystallization.
Scientific Research Applications
N-(4-ethoxyphenyl)-2,2-dimethylbutanamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in the treatment of osteoarthritis, rheumatoid arthritis, and various other inflammatory conditions. This compound has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of certain cancer cells.
properties
IUPAC Name |
N-(4-ethoxyphenyl)-2,2-dimethylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO2/c1-5-14(3,4)13(16)15-11-7-9-12(10-8-11)17-6-2/h7-10H,5-6H2,1-4H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULRLUXXZKFRTJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(C)C(=O)NC1=CC=C(C=C1)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.